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Introduction
Triallate is a selective pre-emergence thiocarbamate herbicide used to control wild oats and

other grassy weeds in various crops.[1] Its widespread use necessitates a thorough

understanding of its environmental fate and toxicological profile to assess potential risks to

non-target organisms and ecosystems. This technical guide provides a comprehensive

overview of the current scientific knowledge regarding the environmental behavior and toxicity

of Triallate, with a focus on its physicochemical properties, degradation pathways,

bioaccumulation potential, and effects on various organisms.

Physicochemical Properties
The environmental behavior of a pesticide is largely dictated by its physicochemical properties.

Triallate is a colorless to amber oily liquid with low water solubility and a moderate octanol-

water partition coefficient (Kow), indicating a tendency to partition into organic matter and fatty

tissues.[2] Key physicochemical properties of Triallate are summarized in the table below.
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Property Value Reference

Molecular Formula C10H16Cl3NOS [2]

Molecular Weight 304.7 g/mol [2]

Water Solubility 4 mg/L at 25°C [2]

Vapor Pressure 1.6 x 10^-2 Pa at 25°C

Octanol-Water Partition

Coefficient (log Kow)
4.6

Henry's Law Constant
1.2 x 10^-5 atm·m³/mol

(estimated)

Environmental Fate
The environmental fate of Triallate is governed by a combination of transport and

transformation processes, including sorption, volatilization, hydrolysis, photolysis, and microbial

degradation.

Soil Fate
Sorption and Mobility: Triallate exhibits low to slight mobility in soil due to its strong adsorption

to soil organic matter and clay particles. This strong binding reduces its potential for leaching

into groundwater.

Degradation: The primary route of Triallate dissipation from soil is microbial degradation. The

half-life of Triallate in soil can vary depending on soil type, moisture, and temperature, but it is

generally considered to be moderately persistent. Volatilization from moist soil surfaces can

also be a significant dissipation pathway, particularly if the herbicide is not incorporated into the

soil.

The following diagram illustrates the key processes governing the fate of Triallate in the soil

environment.
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Key processes of Triallate in the soil environment.

Aquatic Fate
Hydrolysis and Photolysis: Triallate is relatively stable to hydrolysis under neutral and acidic

conditions, with slower degradation observed at higher pH. Photodegradation in water is not

considered a major dissipation pathway.

Sorption and Sedimentation: Due to its low water solubility and high log Kow, Triallate that

enters aquatic systems is likely to adsorb to suspended solids and sediment. This partitioning

to sediment can lead to its persistence in the aquatic environment.

The following diagram outlines the fate of Triallate in an aquatic environment.
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Environmental fate of Triallate in aquatic systems.

Bioaccumulation
Triallate has a moderate potential for bioaccumulation in aquatic organisms, as indicated by its

log Kow value. However, studies have shown that it can be metabolized and eliminated by fish,

which may limit its long-term accumulation in the food chain.
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Toxicity
Triallate exhibits a range of toxic effects on various organisms, with aquatic life being

particularly sensitive.

Toxicity to Aquatic Organisms
Triallate is classified as very toxic to aquatic invertebrates and fish. Acute toxicity values for

several species are presented in the table below.

Organism Endpoint Value (mg/L) Reference

Daphnia magna

(Water flea)
48-h EC50 0.057

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 1.3

Bluegill Sunfish

(Lepomis

macrochirus)

96-h LC50 1.3

Toxicity to Terrestrial Organisms
Triallate has low acute toxicity to birds and mammals. The oral LD50 for rats is in the range of

1675-2165 mg/kg.

Organism Endpoint Value (mg/kg) Reference

Rat (oral) LD50 1675 - 2165

Bobwhite Quail (oral) LD50 >2251

Mechanism of Action and Toxicological Pathways
The primary mode of action of Triallate as a herbicide is the inhibition of very-long-chain fatty

acid (VLCFA) synthesis. VLCFAs are essential components of cell membranes, and their

disruption leads to the inhibition of cell division and shoot elongation in susceptible plants.
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The following diagram illustrates the proposed mechanism of action of Triallate in plants.

Very-Long-Chain Fatty Acid (VLCFA) Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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